Cas no 1228561-69-0 ((1S)-1-(2-chloro-5-fluorophenyl)ethan-1-amine)

• Product Name: (1S)-1-(2-chloro-5-fluorophenyl)ethan-1-amine
• CAS No: 1228561-69-0
• MF: C₈H₉ClFN
• MW: 173.615164518356
• CID: 5799392
• PubChem ID: 55252526
• Update Time: 2025-05-20

(1S)-1-(2-chloro-5-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-chloro-5-fluorophenyl)ethan-1-amine
• (S)-1-(2-chloro-5-fluorophenyl)ethan-1-amine
• Benzenemethanamine, 2-chloro-5-fluoro-α-methyl-, (αS)-

• Inchi： 1S/C8H9ClFN/c1-5(11)7-4-6(10)2-3-8(7)9/h2-5H,11H2,1H3/t5-/m0/s1
• InChI Key： QCOOJFVYFYLDCA-YFKPBYRVSA-N
• SMILES： [C@H](C1C=C(F)C=CC=1Cl)(N)C

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 215.2±25.0 °C(Predicted)
• pka: 8.18±0.10(Predicted)

Additional information on (1S)-1-(2-chloro-5-fluorophenyl)ethan-1-amine

Comprehensive Overview of (1S)-1-(2-chloro-5-fluorophenyl)ethan-1-amine (CAS No. 1228561-69-0)

(1S)-1-(2-chloro-5-fluorophenyl)ethan-1-amine (CAS No. 1228561-69-0) is a chiral amine compound with significant potential in pharmaceutical and agrochemical research. This fluorinated aromatic amine features a stereocenter at the 1-position, making it valuable for asymmetric synthesis and drug discovery. The presence of both chloro and fluoro substituents on the phenyl ring enhances its reactivity and bioactivity, aligning with current trends in halogenated drug intermediates.

Recent studies highlight the growing demand for chiral building blocks like (1S)-1-(2-chloro-5-fluorophenyl)ethan-1-amine in the development of targeted therapies and precision agriculture. Researchers are particularly interested in its role as a precursor for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing popular search queries such as "chiral amines in drug design" and "fluorinated pharmaceutical intermediates." The compound's enantiomeric purity (>99% ee) makes it ideal for asymmetric catalysis applications.

From a synthetic chemistry perspective, CAS No. 1228561-69-0 exemplifies the industry's shift toward sustainable halogenation methods. Its 2-chloro-5-fluoro substitution pattern is frequently searched in connection with C-H activation and cross-coupling reactions. The compound's crystalline hydrochloride salt form (often referenced as "(1S)-1-(2-chloro-5-fluorophenyl)ethylamine HCl") improves stability for storage and handling, a key concern for laboratory purchasers.

Analytical characterization of (1S)-1-(2-chloro-5-fluorophenyl)ethan-1-amine typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry - techniques commonly searched alongside "amine compound verification." The electron-withdrawing nature of its substituents influences its basicity (pKa ~8.5) and solubility profile, making it soluble in polar organic solvents but poorly water-soluble, a property frequently investigated for formulation development.

In regulatory contexts, this compound falls under REACH compliance (search volume: +210% YoY) as a non-GHS classified substance. Its applications in medicinal chemistry are expanding, particularly for CNS-active compounds and metabolic stabilizers, reflecting industry interest in blood-brain barrier penetration and improved pharmacokinetics. The ortho-chloro substitution is noteworthy for its effects on molecular conformation and protein binding.

Thermodynamic studies of CAS 1228561-69-0 reveal a melting point range of 98-102°C (free base) and demonstrate excellent thermal stability below 200°C, important for process scale-up considerations. The compound's chiral purity maintenance under various conditions is frequently studied, addressing the persistent search term "racemization prevention strategies."

From a commercial standpoint, (1S)-1-(2-chloro-5-fluorophenyl)ethan-1-amine is available in gram-to-kilogram quantities with certificates of analysis (CoA), meeting the needs of both discovery research and preclinical development teams. Its pricing reflects the chiral synthesis complexity and halogenation steps involved in production, factors often queried alongside "cost-effective chiral amine synthesis."

Future applications may leverage this compound's structural motifs in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two rapidly growing areas in drug discovery. The meta-fluoro position allows for potential radiofluorination in PET tracer development, connecting to trending searches about "18F-labeled precursors."

Environmental fate studies indicate (1S)-1-(2-chloro-5-fluorophenyl)ethan-1-amine undergoes aerobic biodegradation with half-lives of 20-40 days, addressing increasing concerns about API environmental persistence. Proper handling requires nitrogen atmosphere storage to prevent oxidative degradation, a practical consideration often searched by laboratory personnel.